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Compound Name: TMC647055

Cat. No.: B611405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TMC647055 is a potent and selective non-nucleoside inhibitor of the Hepatitis C Virus (HCV)

NS5B polymerase, an RNA-dependent RNA polymerase essential for viral replication. This

document provides detailed application notes and protocols for the use of TMC647055 in

transient replicon assays, a fundamental tool for the evaluation of anti-HCV compounds. These

assays allow for the study of viral RNA replication in a controlled cellular environment,

independent of viral entry and assembly.

Mechanism of Action
TMC647055 acts as a non-nucleoside inhibitor (NNI) that binds to an allosteric site on the HCV

NS5B polymerase. This binding induces a conformational change in the enzyme, thereby

inhibiting its RNA-dependent RNA polymerase activity and preventing the replication of the viral

genome. The NS5B polymerase is the catalytic core of the HCV replication complex,

responsible for synthesizing new viral RNA genomes.

Quantitative Data Summary
The following tables summarize the in vitro activity of TMC647055 against HCV replicons from

various studies. These values demonstrate the potent and cross-genotypic activity of the

compound.
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Table 1: Antiviral Activity of TMC647055 in HCV Replicon Assays

Cell Line
Replicon
Genotype

Assay
Readout

EC50 (nM) Reference

Huh7-Luc 1b (clone ET) Luciferase 77

Huh7-Luc 1b (clone ET) qRT-PCR 139

Huh-7 1b Not Specified 82

Table 2: Inhibitory Activity of TMC647055 against HCV NS5B Polymerase

Enzyme Source Assay Type IC50 (nM) Reference

Genotype 1b (Con1b)

RdRp primer-

dependent

transcription

34

Signaling Pathway and Experimental Workflow
HCV Replication and Inhibition by TMC647055
The following diagram illustrates the simplified HCV replication cycle within a hepatocyte and

the specific step of inhibition by TMC647055.
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To cite this document: BenchChem. [Application Notes and Protocols for TMC647055 in
Transient Replicon Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611405#using-tmc647055-in-transient-replicon-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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